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Compound of Interest

Compound Name: 3'-Chlorobiphenyl-4-carbaldehyde

Cat. No.: B112586

An In-depth Technical Guide to the Safety Data for 3'-Chlorobiphenyl-4-carbaldehyde

This guide provides a comprehensive overview of the safety data for 3'-Chlorobiphenyl-4-
carbaldehyde (CAS No. 400744-49-2), intended for researchers, scientists, and professionals
in drug development. The information is compiled from various safety data sheets to ensure a
thorough understanding of the substance's properties and associated hazards.

Chemical Identification

Identifier Value

Product Name 3'-Chlorobiphenyl-4-carbaldehyde
Synonyms 3'-Chloro-[1,1'-biphenyl]-4-carboxaldehyde
CAS Number 400744-49-2[1][2][3]

Molecular Formula C13H9CIO[1][2]

Molecular Weight 216.66 g/mol [1][2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3'-Chlorobiphenyl-4-carbaldehyde
is presented below. Data for some properties were not available.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b112586?utm_src=pdf-interest
https://www.benchchem.com/product/b112586?utm_src=pdf-body
https://www.benchchem.com/product/b112586?utm_src=pdf-body
https://www.benchchem.com/product/b112586?utm_src=pdf-body
https://www.usbio.net/biochemicals/427679/
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.htm
http://www.vsnchem.com/products/finechemicalintermediates/others/25894.shtml
https://www.usbio.net/biochemicals/427679/
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.htm
https://www.usbio.net/biochemicals/427679/
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.htm
https://www.benchchem.com/product/b112586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value

Physical State Data not available[2]
Boiling Point 357.8°C at 760 mmHg[2]
Density 1.214 g/lcm3[2]

Flash Point 185.2°C[2]

Hazard Identification and Classification

3'-Chlorobiphenyl-4-carbaldehyde is classified as hazardous. The GHS hazard statements
and corresponding pictograms are crucial for recognizing the risks associated with this
chemical.

GHS Classification:

Acute Toxicity, Oral (Category 4)[4]

Acute Toxicity, Dermal (Category 4)[4]

Acute Toxicity, Inhalation (Category 4)[4]

Skin Corrosion/Irritation (Category 2)[5]

Serious Eye Damage/Eye Irritation (Category 2)[5]

Signal Word: Warning[4]

Hazard Statements:

H302: Harmful if swallowed.[4]

H312: Harmful in contact with skin.[4]

H332: Harmful if inhaled.[4]

Causes skin irritation.[5]
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o Causes serious eye irritation.[5]

Precautionary Measures and Handling

Adherence to precautionary statements is mandatory to ensure safe handling and use of this
substance.

Prevention:

P261: Avoid breathing dust, fume, gas, mist, vapors, or spray.[2][4]

P264: Wash skin thoroughly after handling.[2][4]

P270: Do not eat, drink or smoke when using this product.[2][4]

P271: Use only outdoors or in a well-ventilated area.[2][4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[2][4]
Response:

e P301+P317: IF SWALLOWED: Get medical help.[2][4]

e P302+P352: IF ON SKIN: Wash with plenty of water.[2][4]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[2]
[4]

e P317: Get medical help.[2][4]
» P362+P364: Take off contaminated clothing and wash it before reuse.[2][4]
Storage:

o Store at -20°C for maximum stability.[1] For general laboratory use, ensure the container is
tightly closed and stored in a dry, well-ventilated place.

Disposal:
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e P501: Dispose of contents/container to an approved waste disposal plant in accordance with

local regulations.[2][4]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken immediately.

Exposure Route

First-Aid Protocol

Ingestion

Rinse mouth with water. Do not induce vomiting.
Never give anything by mouth to an
unconscious person. Call a doctor or Poison
Control Center immediately.[2][4]

Skin Contact

Take off contaminated clothing immediately.
Wash off with soap and plenty of water. Consult
a doctor.[2][4]

Eye Contact

Rinse with pure water for at least 15 minutes.
Consult a doctor.[2][4]

Inhalation

Move the victim into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and consult a doctor

immediately.[2][4]

Experimental Protocols and Methodologies

Detailed experimental protocols for the toxicological and physical properties cited in the safety

data sheets are not publicly available in the referenced documents. These studies are typically

conducted by chemical manufacturers or specialized laboratories following standardized

guidelines (e.g., OECD Test Guidelines) and are often proprietary. For specific experimental

details, direct inquiry to the supplier or manufacturer is recommended.

Visual Safety Guides

To further aid researchers, the following diagrams illustrate critical safety workflows and

requirements when working with 3'-Chlorobiphenyl-4-carbaldehyde.
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Engineering Controls

Use in a Chemical Fume Hood

Personal Protective Equipment (PPE)

Laboratory Coat

Chemical Resistant Gloves
(e.g., Nitrile)

Safety Goggles/
Glasses

Face Shield
(if splash risk exists)

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE).
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Evacuate Immediate Area
Alert Others

Don Appropriate PPE

Contain Spill with
Inert Absorbent Material
(e.g., sand, vermiculite)

Carefully Collect Absorbed Material
into a Sealed Container

Decontaminate Spill Area
with Soap and Water

Label Waste Container
Dispose as Hazardous Waste

Spill Managed

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b112586?utm_src=pdf-custom-synthesis
https://www.usbio.net/biochemicals/427679/
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.htm
http://www.vsnchem.com/products/finechemicalintermediates/others/25894.shtml
https://www.chemicalbook.com/msds/3-chlorobiphenyl-4-carbaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC450360050&productDescription=4+-CHLOROBIPHENYL-4-CARB+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/product/b112586#3-chlorobiphenyl-4-carbaldehyde-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b112586?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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